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Compound of Interest

Compound Name: Cadmium

CAS No.: 7440-43-9

Cat. No.: B147900 Get Quote

Immediate Hazard Profile: Cadmium is a cumulative nephrotoxin and a Group 1 Carcinogen

(IARC).[4] Unlike organic toxins that degrade, cadmium persists indefinitely in the

environment. In the laboratory, the primary risks are inhalation of dusts (particulates) and

improper drain disposal of aqueous solutions.

Regulatory Classification (RCRA & OSHA):

RCRA Waste Code:D006 (Toxicity Characteristic).[4]

Threshold: Any waste yielding ngcontent-ng-c2307461527="" _nghost-ng-c2764567632=""

class="inline ng-star-inserted">

1.0 mg/L Cadmium via TCLP (Toxicity Characteristic Leaching Procedure) is hazardous.

OSHA Standard:29 CFR 1910.1027.[3][4]

Permissible Exposure Limit (PEL): 5 µg/m³ (8-hour TWA).[2][4][5]

Action Level: 2.5 µg/m³.[4]

Part 2: Chemical Compatibility & Segregation
Before initiating disposal, you must verify chemical compatibility.[4][6] Cadmium wastes are

often generated in acidic digests or complex matrices.[4] Mixing incompatible streams can

generate lethal gases (e.g., Hydrogen gas, Arsine) or cause explosions.[6]
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Table 1: Cadmium Waste Compatibility Matrix

Waste Stream Component Incompatible With Hazard Consequence

Cadmium Metal / Dust Strong Acids (HCl, H₂SO₄)
Generation of flammable

Hydrogen Gas (H₂).[4][6][7][8]

Cadmium Salts Hydrazoic Acid / Azides
Formation of explosive

Cadmium Azide.[4]

Cadmium Oxide Magnesium, Aluminum powder
Thermite-type reaction (High

Heat/Explosion).[4]

Cadmium Sulfide Strong Acids
Generation of toxic Hydrogen

Sulfide (H₂S) gas.[4]

General Cd Waste Selenium, Tellurium, Zinc
Exothermic reactions or

formation of unstable alloys.[4]

Part 3: Waste Segregation & Characterization
Workflow
Proper segregation prevents cross-contamination and reduces disposal costs.[4] Use the

following logic to categorize your waste streams at the point of generation.
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Figure 1: Decision logic for segregating Cadmium waste streams to ensure regulatory

compliance and safety.

Part 4: Operational Disposal Protocols
Protocol A: Aqueous Cadmium Waste
Never pour Cadmium solutions down the drain.[4] Even trace amounts accumulate in

municipal sludge, leading to regulatory fines for your institution.[4]

Container Selection: Use High-Density Polyethylene (HDPE) carboys.[4] Glass is acceptable

but discouraged due to breakage risk.[4]

pH Adjustment:

If the waste is highly acidic (e.g., from acid digestion), slowly neutralize to pH 5–9 using

Sodium Hydroxide (NaOH) or Sodium Bicarbonate.

Why? Highly acidic waste (pH < 2) is a D002 (Corrosive) hazard and D006 (Cadmium).

Neutralizing removes the D002 characteristic, making transport safer and cheaper, though

it remains D006.

Labeling:

Must read: "Hazardous Waste - Aqueous Cadmium".[4]

List constituents: e.g., "Water (98%), Nitric Acid (<1%), Cadmium Nitrate (<1%)".

Protocol B: Solid Waste & Debris
This includes contaminated gloves, bench paper, weighing boats, and broken glassware.

Containment: Use a wide-mouth HDPE drum or bucket with a screw-top lid.

Sharps: Cadmium-contaminated needles/glass must go into a RCRA-regulated sharps

container (usually black or chemically resistant red), NOT a standard biohazard sharps bin

(which is autoclaved). Autoclaving does not destroy cadmium; it creates a toxic vapor

hazard.[4]
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Sealing: Ensure the lid is gasketed. Cadmium dust is fine and can migrate through loose

threads.[4]

Protocol C: Spill Cleanup (The "Wet Method")
CRITICAL: Never dry sweep Cadmium powder.[4] This generates airborne particulates that

exceed the OSHA PEL instantly.[4]

Isolate: Evacuate the immediate area. Post "Do Not Enter" signage.[4]

PPE: Don Nitrile gloves (double gloved), lab coat, goggles, and an N95 or P100 respirator (if

fit-tested).[4]

Method:

Liquids: Cover with absorbent pads or vermiculite.[4] Scoop into a waste bag.

Powders: Cover the spill with wet paper towels or absorbent pads dampened with water to

suppress dust.[4] Alternatively, use a HEPA-filtered vacuum dedicated to hazardous

metals.[3][4][7][8]

Decontamination: Wipe the surface with a detergent solution (e.g., Alconox) three times.[4]

Place all cleanup materials into the hazardous waste container.

Part 5: Satellite Accumulation Area (SAA)
Management
Your laboratory is a "Satellite Accumulation Area." You must follow these rules to avoid EPA

violations:

Closed Containers: Containers must be kept closed at all times except when adding waste. A

funnel left in an open bottle is the #1 EPA violation.[4]

Secondary Containment: All liquid waste containers must sit in a tray capable of holding

110% of the volume of the largest container.
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Time Limit: Once a container is full, you have 3 days to move it to the central accumulation

area.
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Figure 2: The three pillars of Satellite Accumulation Area (SAA) compliance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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